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Compound of Interest

Compound Name: Elatol

Cat. No.: B1200643 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential guidance

on the proper disposal procedures for Elatol, a halogenated sesquiterpenoid, to ensure

personnel safety and environmental protection.

Elatol, a naturally occurring compound isolated from red algae, is utilized in various research

applications, including cancer research. Due to its brominated and chlorinated structure, Elatol
is classified as a halogenated organic compound. Improper disposal of such compounds can

pose significant risks to human health and the environment. Therefore, strict adherence to

established disposal protocols is crucial.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

All handling of Elatol and its waste should be conducted within a certified chemical fume hood

to prevent inhalation of any potential aerosols or vapors.

Elatol Disposal Protocol
As a halogenated organic compound, Elatol waste must be segregated from non-halogenated

chemical waste streams. Co-mingling of these waste types can complicate the disposal

process and increase costs.
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Step-by-Step Disposal Procedure:

Segregation: Collect all Elatol-containing waste, including unused product, contaminated

labware (e.g., pipette tips, vials), and cleaning materials, in a dedicated hazardous waste

container. This container must be clearly labeled as "Halogenated Organic Waste" and

should also specify "Elatol Waste."

Container Selection: Use a container that is chemically compatible with Elatol and is in good

condition with a secure, tight-fitting lid.

Waste Accumulation: Keep the waste container closed at all times, except when adding

waste. Store the container in a designated satellite accumulation area within the laboratory.

Disposal Request: Once the container is full, or if it has been in storage for a prolonged

period, arrange for its disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Documentation: Maintain accurate records of the accumulated waste, including the

approximate amount and date of accumulation.

Under no circumstances should Elatol or its waste be disposed of down the drain or in regular

trash.

Summary of Key Information
For quick reference, the following table summarizes the critical safety and disposal information

for Elatol.
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Parameter Guideline

Chemical Class Halogenated Organic Compound

Primary Hazard Potential environmental toxin. Handle with care.

Personal Protective Equipment
Safety goggles, chemical-resistant gloves, lab

coat.

Handling Location Certified chemical fume hood.

Waste Segregation Separate from non-halogenated waste.

Waste Container Labeling
"Halogenated Organic Waste" and "Elatol

Waste".

Disposal Method
Via licensed hazardous waste disposal service

(typically incineration).

Prohibited Disposal
Do not dispose of down the sink or in regular

trash.

Elatol Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Elatol waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Elatol waste.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and environmentally responsible disposal of Elatol, thereby fostering a culture of safety and

sustainability within the scientific community.
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To cite this document: BenchChem. [Proper Disposal of Elatol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200643#elatol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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